Cas no 1805631-64-4 (Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1805631-64-4
• MF: C₁₃H₁₁ClF₃NO₂
• MW: 305.680153131485
• CID: 4981542
• Update Time: 2025-05-24

Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11ClF3NO2/c1-2-20-11(19)5-8-3-4-9(7-18)10(6-14)12(8)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： UVXJYKJZJBKXEP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=CC(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805631-64-4)

Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805631-64-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This ester derivative, characterized by its unique trifluoromethyl and cyano functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its molecular structure, featuring a chloromethyl moiety, allows for versatile chemical modifications, making it a valuable intermediate in drug discovery and material science.

The compound’s CAS number 1805631-64-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in the development of next-generation pharmaceuticals. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as it often improves the bioavailability and binding affinity of drug candidates.

From a synthetic perspective, Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate is frequently employed in cross-coupling reactions and nucleophilic substitutions. Its cyano group (-CN) can be transformed into carboxylic acids, amides, or tetrazoles, expanding its utility in medicinal chemistry. Researchers are also exploring its role in the design of agrochemicals, where fluorinated compounds are known to enhance pesticidal activity and environmental persistence.

In the context of green chemistry, the compound’s synthesis and applications align with the growing emphasis on sustainable methodologies. Innovations such as catalytic fluorination and solvent-free reactions are being investigated to minimize waste and energy consumption. This resonates with the broader industry trend toward eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

The versatility of Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate extends to its potential use in material science. Fluorinated aromatic compounds are integral to the development of liquid crystals, organic semiconductors, and coatings with superior thermal and chemical resistance. As the demand for high-performance materials grows, so does the interest in intermediates like this compound.

Safety and handling of CAS No. 1805631-64-4 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to good manufacturing practices (GMP). These precautions are essential for maintaining compliance with global chemical safety standards.

In summary, Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805631-64-4) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and adaptability make it a cornerstone in modern synthetic chemistry. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in chemical sciences.